Cas no 2361811-35-8 (N-methyl-N-{2-oxo-2-3-(1H-pyrazol-1-yl)piperidin-1-ylethyl}prop-2-enamide)

• Product Name: N-methyl-N-{2-oxo-2-3-(1H-pyrazol-1-yl)piperidin-1-ylethyl}prop-2-enamide
• CAS No: 2361811-35-8
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5414227
• PubChem ID: 145907704
• Update Time: 2025-06-22

N-methyl-N-{2-oxo-2-3-(1H-pyrazol-1-yl)piperidin-1-ylethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361811-35-8
• EN300-26595338
• Z2703151359
• N-methyl-N-{2-oxo-2-[3-(1H-pyrazol-1-yl)piperidin-1-yl]ethyl}prop-2-enamide
• N-Methyl-N-[2-oxo-2-[3-(1H-pyrazol-1-yl)-1-piperidinyl]ethyl]-2-propenamide
• N-methyl-N-{2-oxo-2-3-(1H-pyrazol-1-yl)piperidin-1-ylethyl}prop-2-enamide

• Inchi： 1S/C14H20N4O2/c1-3-13(19)16(2)11-14(20)17-8-4-6-12(10-17)18-9-5-7-15-18/h3,5,7,9,12H,1,4,6,8,10-11H2,2H3
• InChI Key： RWIQMKYFQAILQG-UHFFFAOYSA-N
• SMILES： C(N(C)CC(=O)N1CCCC(N2C=CC=N2)C1)(=O)C=C

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.0±45.0 °C(Predicted)
• pka: 3.00±0.19(Predicted)

Additional information on N-methyl-N-{2-oxo-2-3-(1H-pyrazol-1-yl)piperidin-1-ylethyl}prop-2-enamide

N-Methyl-N-{2-Oxo-2-[3-(1H-Pyrazol-1-Yl)Piperidin-1-Yl]Ethyl}Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No. 2361811-35-8, known as N-methyl-N-{2-oxo-2-[3-(1H-pyrazol-1-yl)piperidin-1-yl]ethyl}prop-2-enamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a piperidine ring substituted with a pyrazole group and an enamide functionality. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. The pyrazole ring, a five-membered aromatic heterocycle, is known for its ability to act as a hydrogen bond donor or acceptor, which enhances the molecule's bioavailability and pharmacokinetic properties. Similarly, the piperidine ring contributes to the molecule's flexibility and ability to form stable interactions with biological targets. The enamide group further adds to the molecule's reactivity, making it a promising candidate for drug design and development.

One of the most notable aspects of this compound is its potential in the development of novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in various disease pathways, such as kinases and proteases. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain cancer-related enzymes, suggesting its potential in oncology drug discovery.

In addition to its medicinal applications, this compound has also found utility in materials science. The unique combination of functional groups allows for the formation of cross-linked polymers with enhanced mechanical and thermal properties. These polymers have been investigated for use in advanced composites and high-performance materials, particularly in the aerospace and automotive industries.

The synthesis of N-methyl-N-{2-oxo-2-[3-(1H-pyrazol-1-yl)piperidin-1-y l]ethyl}prop-2-enamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent functionalization to introduce the enamide group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, it can undergo enzymatic degradation, reducing its environmental footprint. This makes it an attractive option for sustainable chemical processes.

In conclusion, N-methyl-N-{2-Oxo-2-[3-(1H-Pyrazol-Yl)Piperidin-Yl]Ethyl}Prop-enamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings.